Cas no 915402-11-8 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene-5-carbonitrile)

• Product Name: 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene-5-carbonitrile
• CAS No: 915402-11-8
• MF: C₁₅H₁₆BNO₂S
• MW: 285.16904258728
• CID: 996501
• PubChem ID: 17750102
• Update Time: 2025-10-29

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene-5-carbonitrile
• 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-benzothiophene-5-carbonitrile
• 5-Cyano-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzo[b]thiophene
• 5-CYANOBENZO[B]THIOPHEN-2-YLBORONIC ACID PINACOL ESTER
• DTXSID40590253
• 915402-11-8

• Inchi： 1S/C15H16BNO2S/c1-14(2)15(3,4)19-16(18-14)13-8-11-7-10(9-17)5-6-12(11)20-13/h5-8H,1-4H3
• InChI Key： PEENVPPNRCEMSM-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C#N)=CC=2C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 285.09900
• Monoisotopic Mass: 285.0994801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.49000
• LogP: 3.07218

Additional information on 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene-5-carbonitrile

Research Brief on 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene-5-carbonitrile (CAS: 915402-11-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene-5-carbonitrile (CAS: 915402-11-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This boronic ester derivative, characterized by its benzo[b]thiophene core and nitrile functionality, serves as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex bioactive molecules. Recent studies highlight its potential in targeting protein kinases and other disease-relevant enzymes, making it a valuable scaffold for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for developing novel kinase inhibitors. Researchers demonstrated its efficacy in generating selective inhibitors of Bruton's tyrosine kinase (BTK), a target for autoimmune diseases and B-cell malignancies. The boronic ester moiety facilitated efficient coupling with heteroaryl halides, yielding compounds with nanomolar potency and improved pharmacokinetic properties. This work underscores the compound's utility in optimizing drug-like properties while maintaining target engagement.

In the realm of cancer therapeutics, a recent Nature Communications paper (2024) reported the application of 915402-11-8 in developing proteolysis-targeting chimeras (PROTACs). The benzo[b]thiophene-5-carbonitrile core provided an ideal attachment point for E3 ligase ligands, enabling the degradation of oncogenic proteins. Notably, the boronic ester group allowed for precise tuning of PROTAC linker length and hydrophobicity, critical factors in achieving targeted protein degradation. This innovative approach has shown promise in preclinical models of triple-negative breast cancer.

Structural biology studies have also benefited from this compound's unique properties. Cryo-EM analyses published in Cell Chemical Biology (2023) revealed that derivatives of 915402-11-8 can serve as covalent probes for mapping enzyme active sites. The electron-withdrawing nitrile group enhances the reactivity of adjacent positions, enabling selective labeling of catalytic residues. These findings have important implications for understanding enzyme mechanisms and designing irreversible inhibitors.

From a synthetic chemistry perspective, recent advancements in continuous flow chemistry have improved the scalability of 915402-11-8 production. A 2024 Organic Process Research & Development publication detailed an optimized protocol that reduces palladium catalyst loading while maintaining high yields (>85%). This development addresses previous challenges in large-scale synthesis, making the compound more accessible for industrial applications. The improved process also demonstrates better environmental metrics, aligning with green chemistry principles.

Looking forward, the unique combination of structural features in 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene-5-carbonitrile positions it as a multifaceted tool in chemical biology. Ongoing research explores its potential in targeted drug delivery systems, where the boronic ester could enable stimuli-responsive release mechanisms. Additionally, its fluorescence properties are being investigated for bioimaging applications. As synthetic methodologies continue to evolve, this compound is poised to play an increasingly important role in bridging chemical synthesis with biological discovery.